Cas no 13569-65-8 (Rhodium(III) chloride trihydrate)

• Product Name: Rhodium(III) chloride trihydrate
• CAS No: 13569-65-8
• MF: Cl₃H₂ORh
• MW: 227.279779911041
• MDL: MFCD00149840
• CID: 49344
• Update Time: 2025-05-20

Rhodium(III) chloride trihydrate Chemical and Physical Properties

Names and Identifiers

• Rhodium(III) chloride trihydrate
• Rhodium chloride trihydrate
• Rhodium trichloride trihydrate
• Rhodium(3+) trichloride trihydrate
• RHODIUM CHLORIDE
• chloride trihydrate
• Triaquatrichlororhodium
• RHODIUM CHLORIDE, HYDROUS
• trichlororhodium trihydrate
• RHODIUM TRICHLORIDE, HYDRATE
• RhodiumTrichlorideForSynthesis
• Rhodium (III) chloride solution
• Rhodiumtrichloride trihydrate
• Rhodium(III)chloride trihydrate
• RHODIUM(III) CHLORIDE-3-HYDRATE PACKAGE&

• MDL： MFCD00149840
• Inchi： 1S/3ClH.H2O.Rh/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： HSSMNYDDDSNUKH-UHFFFAOYSA-K
• SMILES： [Rh](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 225.82300
• Monoisotopic Mass: 261.843756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Red powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: 800°C at 760 mmHg
• Flash Point: No data available
• PSA: 9.23000
• LogP: 2.00420
• Solubility: Soluble
• Vapor Pressure: No data available

Rhodium(III) chloride trihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：WGK 1 slightly water endangering
• Hazard Category Code： 22-41
• Safety Instruction： 26-36/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Rhodium(III) chloride trihydrate

Introduction to Rhodium(III) chloride trihydrate (CAS No. 13569-65-8) in Modern Chemical Research

Rhodium(III) chloride trihydrate, with the chemical formula RhCl₃·3H₂O, is a highly valued coordination compound in the field of inorganic and organometallic chemistry. Its CAS number, 13569-65-8, uniquely identifies it as a specific crystalline hydrate form of rhodium chloride. This compound has garnered significant attention due to its versatile applications in catalysis, material science, and pharmaceutical research. The trihydrate form, in particular, exhibits unique structural and chemical properties that make it indispensable in various synthetic and analytical processes.

The synthesis of Rhodium(III) chloride trihydrate typically involves the reaction of rhodium metal or its oxides with hydrochloric acid under controlled conditions. The presence of water molecules in the crystal lattice contributes to its stability and reactivity, making it a preferred choice for researchers seeking precise control over reaction mechanisms. The compound's ability to act as a Lewis acid catalyst has been extensively studied, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions, where it facilitates the formation of carbon-carbon bonds with high efficiency.

In recent years, advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing and utilizing Rhodium(III) chloride trihydrate. One notable development is the use of water as both a solvent and a reactant, reducing the environmental impact of traditional synthetic routes. This approach aligns with the growing demand for eco-friendly alternatives in industrial applications. Additionally, the compound's role in photoredox catalysis has been highlighted, where it serves as an effective mediator in light-driven organic transformations.

The pharmaceutical industry has also recognized the potential of Rhodium(III) chloride trihydrate in drug development. Its ability to coordinate with various biomolecules has led to investigations into its use as a prodrug delivery system and an antimicrobial agent. Recent studies have demonstrated its efficacy in targeting bacterial biofilms by disrupting essential metabolic pathways. The compound's interaction with DNA and RNA has further sparked interest in its potential as an anticancer agent, although further research is needed to fully understand its mechanisms of action.

Material scientists have leveraged Rhodium(III) chloride trihydrate to develop novel materials with enhanced catalytic and electronic properties. For instance, its incorporation into metal-organic frameworks (MOFs) has resulted in highly selective catalysts for hydrogenation reactions. These MOFs exhibit exceptional surface areas and tunable pore sizes, making them ideal for industrial-scale applications. Moreover, the compound's luminescent properties have been exploited in the creation of sensors for detecting trace amounts of metal ions and small organic molecules.

The analytical chemistry community has benefited from the use of Rhodium(III) chloride trihydrate as an internal standard or reagent in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). Its well-defined structure and high purity make it an excellent reference point for calibrating instruments and ensuring accurate quantitative analysis. This has been particularly crucial in metabolomics research, where precise measurement of rhodium-containing metabolites is essential for understanding biological processes.

Future research directions for Rhodium(III) chloride trihydrate are likely to focus on expanding its applications in renewable energy technologies. For example, its potential use as a component in dye-sensitized solar cells (DSSCs) has been explored due to its ability to facilitate electron transfer reactions efficiently. Additionally, efforts are underway to develop new methodologies for incorporating rhodium into next-generation catalysts that can operate under milder conditions, thereby reducing energy consumption and waste generation.

In conclusion, Rhodium(III) chloride trihydrate (CAS No. 13569-65-8) remains a cornerstone compound in modern chemical research due to its multifaceted applications across multiple disciplines. Its unique properties continue to inspire innovative solutions in catalysis, materials science, pharmaceuticals, and analytical chemistry. As research progresses, it is anticipated that new uses for this versatile compound will emerge, further solidifying its importance in advancing scientific knowledge and technological development.